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Compound of Interest

Compound Name: Ac-DEVDD-TPP

Cat. No.: B15610493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated intracellular
localization of the synthetic molecule Acetyl-L-a-aspartyl-L-a-glutamyl-L-valyl-N-(4-oxo-4-
(triphenyl-A>-phosphanyl)butyl)-L-a-aspartamide (Ac-DEVDD-TPP). This molecule is designed
as a probe to investigate the induction of apoptosis at a subcellular level, specifically within the
mitochondria.

The guide is structured to provide a deep understanding of the principles behind the molecule's
design, its expected mechanism of action, and the experimental protocols required to verify its
intracellular localization and function.

Core Concept: A Mitochondria-Targeted Apoptosis
Probe

Ac-DEVDD-TPP is a synthetic construct engineered to investigate the activity of caspase-3, a
key executioner enzyme in the apoptotic pathway, directly within the mitochondria. The
molecule's design incorporates two key functional moieties:

o Ac-DEVD: This tetrapeptide sequence (Acetyl-Asp-Glu-Val-Asp) is a well-established
recognition and cleavage site for caspase-3. In the context of a probe, this sequence can be
linked to a reporter molecule to signal caspase-3 activity.
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 Triphenylphosphonium (TPP): This lipophilic cation serves as a mitochondrial targeting
signal. Due to the significant negative membrane potential across the inner mitochondrial
membrane, TPP and its conjugates accumulate several hundred-fold within the mitochondrial
matrix compared to the cytoplasm.[1][2][3]

The conjugation of the DEVD peptide to TPP is intended to deliver the caspase-3 substrate
specifically to the mitochondria, allowing for the sensitive detection of apoptosis initiation within
this organelle.

Expected Intracellular Localization and Mechanism
of Action

The intracellular journey of Ac-DEVDD-TPP is expected to follow a distinct path, driven by the
physicochemical properties of the TPP moiety.

Signaling Pathway for Ac-DEVDD-TPP Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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